Cas no 921543-95-5 (5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide)

• Product Name: 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide
• CAS No: 921543-95-5
• MF: C₁₉H₁₆ClN₃O₄S
• MW: 417.866042137146
• CID: 6028473
• PubChem ID: 27443745
• Update Time: 2025-06-15

5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide
• 5-chloro-2-methoxy-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
• Benzamide, 5-chloro-2-methoxy-N-[4-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• 921543-95-5
• 5-chloro-2-methoxy-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
• 5-chloro-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-methoxybenzamide
• AKOS001950570
• F2099-0095

• Inchi： 1S/C19H16ClN3O4S/c1-27-17-9-5-13(20)11-15(17)19(24)21-14-6-3-12(4-7-14)16-8-10-18(23-22-16)28(2,25)26/h3-11H,1-2H3,(H,21,24)
• InChI Key： KRYDCZBRZWSFJR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(C)(=O)=O)C=C2)C=C1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 417.0550049g/mol
• Monoisotopic Mass: 417.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 626.7±55.0 °C(Predicted)
• pka: 12.53±0.70(Predicted)

Additional information on 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide

Introduction to 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide (CAS No. 921543-95-5)

5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide, identified by its CAS number 921543-95-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chloro substituent at the fifth position, a methanesulfonyl group linked to a pyridazine ring at the fourth position, and a methoxy group on the phenyl ring at the second position creates a complex and versatile scaffold. This architecture not only influences the compound's solubility and stability but also plays a crucial role in its interaction with biological targets.

In recent years, there has been growing interest in developing novel molecules that can modulate biological pathways associated with various diseases. The 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide structure has been investigated for its potential to interact with enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer progression. Its ability to bind to specific targets with high affinity makes it a valuable candidate for further development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design techniques, researchers have been able to predict how 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide might interact with its intended biological targets. These predictions have been validated through experimental studies, which have shown that the compound can indeed modulate the activity of key enzymes and receptors.

The synthesis of 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound in multi-kilogram quantities, which is essential for preclinical and clinical studies. The synthetic route typically involves multi-step reactions, including condensation, sulfonylation, and functional group transformations, all of which must be carefully optimized to ensure high yield and purity.

Recent studies have highlighted the potential of 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide as an inhibitor of certain kinases that are overexpressed in cancer cells. By binding to these kinases, the compound can disrupt signaling pathways that promote cell proliferation and survival. Preclinical trials have shown promising results in animal models, indicating that this molecule may have therapeutic potential for treating various types of cancer.

In addition to its anti-cancer properties, 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide has also been investigated for its potential role in managing inflammatory diseases. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and alleviating symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide are another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its optimal dosage and formulation. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to study these processes in detail.

The development of new drug candidates like 5-chloro-N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-2-methoxybenzamide relies heavily on collaboration between chemists, biologists, pharmacologists, and clinicians. This interdisciplinary approach ensures that each stage of drug development is carefully planned and executed, from initial discovery to final clinical approval. The journey from a laboratory compound to a therapeutic agent is long and complex but holds immense promise for improving human health.

In conclusion, 5-chloro-N-4-(6-methanesulfonylpyridazin-3-y1)phenyl -2 -methoxybenzamide (CAS No. 921543 -95 -5) is a structurally complex organic molecule with significant potential for therapeutic applications. Its unique chemical properties and biological activities make it an attractive candidate for further research and development in pharmaceutical chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.